Cas no 1806822-65-0 (3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1806822-65-0
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4856904
• Update Time: 2025-11-01

3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-2-4-1-5(3-14)13-7(6(4)12)8(10)11/h1,3,8H,2,12H2
• InChI Key： NFQNAOPJLNJTOP-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=O)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde

Introduction to 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806822-65-0)

3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806822-65-0, is a highly versatile and structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its broad spectrum of biological activities and its role as a key scaffold in drug discovery. The unique combination of functional groups in 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde, including an amino group, a bromomethyl substituent, a difluoromethyl group, and an aldehyde moiety, makes it an invaluable intermediate for synthesizing a variety of pharmacologically active molecules.

The significance of this compound lies in its potential applications across multiple therapeutic areas. In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde make it an attractive building block for designing molecules with enhanced binding affinity and selectivity. Specifically, the presence of the aldehyde group allows for facile condensation reactions with various nucleophiles, while the bromomethyl group serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings.

One of the most compelling aspects of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde is its potential utility in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The pyridine core is a common motif in kinase inhibitors due to its ability to interact favorably with the ATP-binding pockets of these enzymes. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug candidates. Recent studies have demonstrated that pyridine-based kinase inhibitors exhibit promising preclinical activity in models of solid tumors and hematological malignancies.

Another area where 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde shows considerable promise is in the synthesis of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to external stimuli through signal transduction pathways. They are among the most targeted classes of therapeutic proteins, with over 800 GPCRs implicated in human physiology and disease. The structural diversity inherent in 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde allows for fine-tuning interactions with specific GPCR targets, potentially leading to the discovery of novel drugs with improved efficacy and reduced side effects.

In addition to its applications in oncology and central nervous system (CNS) disorders, 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde has been explored as a precursor for compounds targeting inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis, atherosclerosis, and autoimmune diseases. The ability to design molecules that selectively inhibit inflammatory pathways is crucial for developing effective therapeutics. The versatility of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde enables chemists to construct scaffolds that can modulate inflammatory mediators such as cytokines and chemokines.

The synthetic utility of this compound is further underscored by its role in fragment-based drug design (FBDD). FBDD is an approach that involves identifying small-molecule fragments capable of binding to target proteins and then iteratively optimizing these fragments into lead compounds. The modular nature of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde makes it an ideal candidate for generating diverse libraries of fragments for high-throughput screening (HTS). Such libraries can be rapidly screened against biological targets to identify hits that can be further developed into drug candidates.

Recent advances in computational chemistry have also highlighted the importance of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde as a key intermediate in de novo drug design. Molecular modeling techniques have been employed to predict how modifications at different positions on the pyridine ring can influence binding affinity and selectivity. These computational studies have guided experimental efforts toward designing more potent and selective inhibitors. For instance, virtual screening algorithms have been used to identify derivatives of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde that exhibit enhanced activity against specific kinases or GPCRs.

The chemical reactivity of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. The aldehyde group participates in various condensation reactions, including Schiff base formation, which can lead to the synthesis of heterocyclic compounds with interesting biological properties. Similarly, the bromomethyl group undergoes nucleophilic substitution reactions, allowing for the introduction of diverse substituents at this position. These reactions have been exploited to generate libraries of substituted pyridines for biological evaluation.

In conclusion,3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806822-65-0) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing molecules targeting various therapeutic areas, including cancer, inflammation, and CNS disorders. The ongoing research into this compound underscores its importance as a building block for future generations of drugs.